Cas no 1375064-46-2 (Methyl 5-(3-Pyridyl)isoxazole-3-carboxylate)

• Product Name: Methyl 5-(3-Pyridyl)isoxazole-3-carboxylate
• CAS No: 1375064-46-2
• MF: C₁₀H₈N₂O₃
• MW: 204.18212223053
• MDL: MFCD22192332
• CID: 1056717
• PubChem ID: 70890061
• Update Time: 2025-06-08

Methyl 5-(3-Pyridyl)isoxazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(3-Pyridyl)isoxazole-3-carboxylate
• Methyl 5-(3-pyridinyl)-1,2-oxazole-3-carboxylate
• 7095AJ
• TRA0097705
• SY015172
• Methyl5-(3-Pyridyl)isoxazole-3-carboxylate
• methyl 5-pyridin-3-yl-1,2-oxazole-3-carboxylate
• AKOS022943224
• DB-298024
• A886464
• METHYL 5-(PYRIDIN-3-YL)-1,2-OXAZOLE-3-CARBOXYLATE
• CS-0210552
• 1375064-46-2
• AS-32099
• DTXSID801191169
• SCHEMBL13363887
• methyl 5-(pyridin-3-yl)isoxazole-3-carboxylate
• MFCD22192332
• 3-Isoxazolecarboxylic acid, 5-(3-pyridinyl)-, methyl ester

• MDL： MFCD22192332
• Inchi： 1S/C10H8N2O3/c1-14-10(13)8-5-9(15-12-8)7-3-2-4-11-6-7/h2-6H,1H3
• InChI Key： IJYBKCVFGWEEKG-UHFFFAOYSA-N
• SMILES： O1C(=CC(C(=O)OC)=N1)C1C=NC=CC=1

Computed Properties

• Exact Mass: 204.05349212g/mol
• Monoisotopic Mass: 204.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.2
• XLogP3: 1.1

Additional information on Methyl 5-(3-Pyridyl)isoxazole-3-carboxylate

Methyl 5-(3-Pyridyl)isoxazole-3-carboxylate (CAS No. 1375064-46-2): A Comprehensive Overview

Methyl 5-(3-Pyridyl)isoxazole-3-carboxylate (CAS No. 1375064-46-2) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique isoxazole and pyridine moieties, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The chemical structure of Methyl 5-(3-Pyridyl)isoxazole-3-carboxylate consists of an isoxazole ring fused to a pyridine ring, with a methyl ester group attached to the carboxylate moiety. This structural configuration imparts the compound with distinct physicochemical properties, including solubility, stability, and reactivity, which are crucial for its potential use in drug development.

Recent studies have highlighted the pharmacological properties of Methyl 5-(3-Pyridyl)isoxazole-3-carboxylate. One notable area of research is its anti-inflammatory activity. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Furthermore, Methyl 5-(3-Pyridyl)isoxazole-3-carboxylate has shown potential as an anticancer agent. Research has indicated that it can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the modulation of key signaling pathways such as the PI3K/AKT and MAPK pathways, which are frequently dysregulated in cancer cells.

In addition to its anti-inflammatory and anticancer properties, Methyl 5-(3-Pyridyl)isoxazole-3-carboxylate has been investigated for its neuroprotective effects. Studies have shown that this compound can protect neurons from oxidative stress and excitotoxicity, which are common mechanisms underlying neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The neuroprotective activity is attributed to its ability to scavenge free radicals and inhibit the activation of microglia, the primary immune cells in the central nervous system.

The safety profile of Methyl 5-(3-Pyridyl)isoxazole-3-carboxylate has also been evaluated in preclinical studies. Toxicity assessments have revealed that this compound exhibits low toxicity at therapeutic concentrations, with no significant adverse effects observed in animal models. These findings support its potential for further development as a safe and effective therapeutic agent.

In terms of pharmacokinetics, Methyl 5-(3-Pyridyl)isoxazole-3-carboxylate demonstrates favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, which are important considerations for drug formulation and dosing regimens. Additionally, its metabolic stability suggests that it can maintain its therapeutic efficacy over extended periods.

The synthetic route for producing Methyl 5-(3-Pyridyl)isoxazole-3-carboxylate has been optimized to ensure high yield and purity. Common synthetic methods involve the condensation of a suitable pyridine derivative with an isoxazole precursor followed by esterification to form the methyl ester group. These synthetic strategies are scalable and can be adapted for large-scale production to meet commercial demands.

In conclusion, Methyl 5-(3-Pyridyl)isoxazole-3-carboxylate (CAS No. 1375064-46-2) is a promising compound with a wide range of biological activities. Its anti-inflammatory, anticancer, and neuroprotective properties make it a valuable candidate for further research and development in the pharmaceutical industry. Ongoing studies continue to explore its potential therapeutic applications and optimize its formulation for clinical use.